Cas no 87766-33-4 (5-[(benzylamino)methyl]pyrrolidin-2-one)

5-[(benzylamino)methyl]pyrrolidin-2-one structure
87766-33-4 structure
Product Name:5-[(benzylamino)methyl]pyrrolidin-2-one
CAS No:87766-33-4
MF:C12H16N2O
MW:204.268242835999
CID:1912656
PubChem ID:45791001
Update Time:2025-04-21

5-[(benzylamino)methyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-((BENZYLAMINO)METHYL)PYRROLIDIN-2-ONE
    • 5-[(benzylamino)methyl]pyrrolidin-2-one
    • 2-pyrrolidinone, 5-[[(phenylmethyl)amino]methyl]-
    • LogP
    • 5-[(Benzylamino)methyl]-2-pyrrolidinone
    • 1177276-81-1
    • DB-206246
    • CXB27681
    • 5-(Benzylamino-methyl)-pyrrolidin-2-one
    • 87766-33-4
    • EN300-767299
    • DB-316918
    • 5-((benzylamino)methyl)pyrrolidin-2-on
    • AKOS006221637
    • Inchi: 1S/C12H16N2O/c15-12-7-6-11(14-12)9-13-8-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2,(H,14,15)
    • InChI Key: HPAUTESKHRLFMY-UHFFFAOYSA-N
    • SMILES: O=C1CCC(CNCC2C=CC=CC=2)N1

Computed Properties

  • Exact Mass: 204.126263138Da
  • Monoisotopic Mass: 204.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 41.1Ų
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